Cas no 1805241-73-9 (3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde)

3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and halogen substituents, making it a versatile intermediate in organic synthesis. The presence of bromo and difluoromethyl groups enhances its utility in cross-coupling reactions and further functionalization. The fluorine atoms contribute to improved metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. The aldehyde moiety allows for condensation or nucleophilic addition reactions, facilitating the construction of complex heterocyclic frameworks. This compound is particularly valuable in the development of bioactive molecules, where precise structural modifications are required. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.

3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde structure

1805241-73-9 structure

Product Name:3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde

CAS No:1805241-73-9

MF:C₇H₃BrF₃NO

MW:254.004031419754

CID:4859478

Update Time:2025-05-26

3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde
- Inchi： 1S/C7H3BrF3NO/c8-6-3(9)1-4(7(10)11)12-5(6)2-13/h1-2,7H
- InChI Key： NXTLSNUDDVOGRL-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C(F)F)=NC=1C=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
XLogP3: 2.1
Topological Polar Surface Area: 30

3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062010-1g	3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde	1805241-73-9	97%	1g	$1,490.00	2022-04-01

3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Related Literature

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Additional information on 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde

Recent Advances in the Synthesis and Applications of 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS: 1805241-73-9)

3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS: 1805241-73-9) is a highly specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which significantly reduced side reactions and enhanced the scalability of the synthesis. This advancement is particularly relevant for industrial applications where large-scale production is required.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde exhibit promising inhibitory effects against specific kinases involved in cancer progression. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound demonstrated potent activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often resistant to conventional therapies.

The pharmacokinetic properties of 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde derivatives have also been explored. A recent preclinical study highlighted their favorable metabolic stability and oral bioavailability, making them attractive candidates for further development. Researchers are now focusing on structure-activity relationship (SAR) studies to optimize these derivatives for clinical trials.

Beyond oncology, this compound has shown potential in other therapeutic areas. For example, a 2023 study in ACS Chemical Neuroscience explored its use in the design of neuroprotective agents. The difluoromethyl group was found to enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development.

In conclusion, 3-Bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS: 1805241-73-9) represents a valuable scaffold in modern drug discovery. Its synthetic versatility and biological relevance make it a focal point for ongoing research. Future studies are expected to further elucidate its applications in targeted therapies and beyond, solidifying its role in the pharmaceutical industry.